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Compound of Interest

Compound Name: AGI-43192

Cat. No.: B12418012 Get Quote

For Research Use Only: This document provides general guidance and does not replace

institution-specific protocols or a formal safety assessment. All laboratory personnel must

consult their institution's Environmental Health and Safety (EHS) department for specific

disposal procedures for AGI-43192.

The proper disposal of chemical reagents is paramount to ensuring laboratory safety and

environmental protection. For AGI-43192, a potent inhibitor of methionine adenosyltransferase

2A (MAT2A), specific disposal instructions are not publicly available.[1][2][3][4][5][6][7][8] In the

absence of a manufacturer's Safety Data Sheet (SDS) with explicit disposal protocols, a

conservative approach based on general principles of hazardous waste management is

required.

Chemical and Physical Properties of AGI-43192
A comprehensive understanding of the compound's properties is the first step in a thorough risk

assessment for its disposal. The following table summarizes key information gathered from

various suppliers and research articles.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12418012?utm_src=pdf-interest
https://www.benchchem.com/product/b12418012?utm_src=pdf-body
https://www.benchchem.com/product/b12418012?utm_src=pdf-body
https://www.medchemexpress.com/agi-43192.html
https://www.medkoo.com/products/49826
https://file.glpbio.com/quotepdf/product.php?token=5VOy8Wd-uIpRuHKfo2pvsDspqaGlnA0sZoNiVjY-CYQ4dZj42S8eWhNX63SQVXrIL7XytrjxpiehVLKqFTQrxhiqJxn3v54IoGKBRUudSvO38-wbsiQyO28j3D8iL950cRjVjc_G4Qmy6
https://www.medchemexpress.cn/agi-43192.html
https://synapse.patsnap.com/drug/a77e352bf13143d8b870da7db41ca9b1
https://www.bioscience.co.uk/product~1187207
https://pubmed.ncbi.nlm.nih.gov/35293760/
https://www.medchemexpress.com/search.html?q=Methionine%20adenosyltransferase%202A%20(MAT2A)&ft=&fa=&fp=
https://www.benchchem.com/product/b12418012?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C23H16ClF3N6O [2][3]

Molecular Weight 484.86 g/mol [2][3]

CAS Number 2377491-54-6 [1][3]

Appearance Solid [1]

Solubility
DMSO: 83.33 mg/mL (171.86

mM)
[3]

Storage

Short term (days to weeks) at

0 - 4°C; Long term (months to

years) at -20°C.

[2][3]

General Disposal Workflow for Research Chemicals
The following diagram outlines a standard workflow for the safe disposal of a research

chemical like AGI-43192 when a specific protocol is not provided. This process emphasizes

caution, compliance, and the importance of institutional oversight.
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Preparation & Assessment

Handling & Segregation

Final Disposal

1. Gather Information:
- Chemical Name: AGI-43192

- Quantity & Concentration
- Contaminants

2. Consult Institutional EHS:
- Provide chemical information

- Request specific disposal guidance

Crucial Step

3. Wear Appropriate PPE:
- Safety glasses

- Lab coat
- Chemical-resistant gloves

4. Segregate Waste:
- Follow EHS instructions

- Use designated, labeled waste containers

5. Package for Disposal:
- Securely seal container

- Ensure label is clear and accurate

6. Arrange for Pickup:
- Contact EHS for waste collection

Click to download full resolution via product page

General Chemical Disposal Workflow
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Procedural Steps for Disposal
Information Gathering and Assessment:

Identify the waste: Clearly label all containers with "AGI-43192" and any solvents or

contaminants present.

Quantify the waste: Determine the approximate amount (solid in mg or g, liquid in mL or L)

and concentration of AGI-43192 in the waste.

Review available data: Although a full SDS is unavailable, note its nature as a bioactive

small molecule inhibitor.[1][6][8] Treat it as a potentially hazardous compound.

Consult Environmental Health and Safety (EHS):

This is the most critical step. Contact your institution's EHS department.

Provide them with all the information gathered in the previous step, including the chemical

name, CAS number, and any known properties.

Request specific instructions for the disposal of AGI-43192. They will provide guidance on

the correct waste stream (e.g., halogenated organic waste, non-halogenated organic

waste, solid chemical waste) and the appropriate waste containers.

Personal Protective Equipment (PPE):

Always handle chemical waste with appropriate PPE. This includes, at a minimum:

Safety glasses or goggles.

A flame-resistant lab coat.

Chemical-resistant gloves (e.g., nitrile).

Waste Segregation and Storage:

Following EHS guidance, add the AGI-43192 waste to the designated, properly labeled

hazardous waste container.
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Do not mix incompatible waste streams.

Keep waste containers securely closed when not in use.

Store waste containers in a designated, well-ventilated secondary containment area, away

from general laboratory traffic.

Final Packaging and Labeling:

Ensure the waste container is sealed tightly to prevent leaks or spills.

Verify that the hazardous waste label is complete and accurate, listing all constituents and

their approximate percentages.

Arrange for Disposal:

Follow your institution's procedure for having chemical waste collected by the EHS

department. Do not pour chemical waste down the drain or dispose of it in regular trash.

By adhering to this structured and cautious approach, researchers can ensure the safe and

compliant disposal of AGI-43192, fostering a secure laboratory environment and upholding

their commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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